Cas no 2287288-65-5 (6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.5]nonane-2-carboxylic acid)

6-{[(9H-Fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.5]nonane-2-carboxylic acid is a protected amino acid derivative featuring a spirocyclic structure, which enhances conformational rigidity and stability. The 9-fluorenylmethoxycarbonyl (Fmoc) group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful in peptide synthesis, where its spirocyclic backbone restricts rotational freedom, improving peptide stability and secondary structure formation. The carboxylic acid moiety allows for further functionalization via standard coupling techniques. Its well-defined stereochemistry and compatibility with solid-phase peptide synthesis (SPPS) make it a valuable intermediate in medicinal chemistry and bioconjugation applications.
6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.5]nonane-2-carboxylic acid structure
2287288-65-5 structure
Product Name:6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.5]nonane-2-carboxylic acid
CAS No:2287288-65-5
MF:C24H25NO4
MW:391.45960688591
CID:6319825
PubChem ID:165759349
Update Time:2025-05-23

6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.5]nonane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2287288-65-5
    • EN300-6737648
    • 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.5]nonane-2-carboxylic acid
    • Inchi: 1S/C24H25NO4/c26-22(27)16-12-24(13-16)10-5-11-25(15-24)23(28)29-14-21-19-8-3-1-6-17(19)18-7-2-4-9-20(18)21/h1-4,6-9,16,21H,5,10-15H2,(H,26,27)
    • InChI Key: RLFAFIBBGRRLHD-UHFFFAOYSA-N
    • SMILES: OC(C1CC2(CN(C(=O)OCC3C4C=CC=CC=4C4=CC=CC=C34)CCC2)C1)=O

Computed Properties

  • Exact Mass: 391.17835828g/mol
  • Monoisotopic Mass: 391.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 621
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 66.8Ų

6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.5]nonane-2-carboxylic acid Pricemore >>

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Additional information on 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.5]nonane-2-carboxylic acid

Introduction to 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.5]nonane-2-carboxylic acid (CAS No: 2287288-65-5)

The compound 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.5]nonane-2-carboxylic acid, identified by the CAS registry number 2287288-65-5, is a complex organic molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, the nitrogen atom at position 6 of the spiro structure.

The structure of this compound is intriguing due to its spiro ring system and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, a well-known protecting group in peptide synthesis. The Fmoc group is attached to the nitrogen atom via a carbonyl linkage, which adds complexity to the molecule and potentially enhances its reactivity or stability under certain conditions. The carboxylic acid functionality at position 2 further diversifies its chemical properties, making it a versatile building block for various synthetic applications.

Recent studies have highlighted the importance of spiro compounds in drug discovery due to their unique pharmacokinetic profiles and ability to modulate complex biological systems. The presence of the Fmoc group in this compound suggests its potential use as a protective moiety in peptide synthesis or as a precursor for more complex molecules with enhanced bioavailability or selectivity.

From a synthetic standpoint, the construction of such spiro compounds often involves intricate multi-step reactions, including ring-forming processes and precise control over stereochemistry. The synthesis of this compound likely involves advanced methodologies such as organocatalytic reactions or transition-metal-catalyzed cyclizations, which are currently at the forefront of organic chemistry research.

In terms of applications, this compound may find utility in medicinal chemistry as a scaffold for developing novel therapeutics targeting specific biological pathways. Its unique structure could potentially serve as a lead compound for designing drugs with improved efficacy and reduced side effects.

Furthermore, the integration of the fluorenylmethoxycarbonyl group into this spiro system opens up possibilities for its use in fluorescence-based assays or as a bioorthogonal handle for click chemistry applications. Such functionalities are highly sought after in modern drug discovery and chemical biology.

In conclusion, 6-{[(9H-fluoren-9-yl)methoxy]carbonyl}-6-azaspiro[3.5]nonane-2-carboxylic acid represents an exciting addition to the realm of complex organic molecules with diverse potential applications. Its intricate structure and functional groups make it an attractive candidate for further exploration in both academic and industrial settings.

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